Cas no 828279-28-3 (ethyl 7-(thiophen-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate)

Ethyl 7-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a thiophene moiety at the 7-position and an ethyl carboxylate group at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its fused heterocyclic system enhances binding affinity in target interactions, while the thiophene and ester functionalities offer sites for further derivatization. The compound exhibits favorable stability and solubility properties, making it suitable for use in medicinal chemistry research and industrial-scale synthesis. Its well-defined reactivity profile allows for efficient downstream modifications.

ethyl 7-(thiophen-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate structure

828279-28-3 structure

Product Name:ethyl 7-(thiophen-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate

CAS No:828279-28-3

MF:C₁₃H₁₁N₃O₂S

MW:273.310341119766

MDL:MFCD04969871

CID:3059343

PubChem ID:16122014

Update Time:2025-05-27

ethyl 7-(thiophen-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 7-Thiophen-2-yl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- ethyl 7-(thiophen-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate
- BBL039958
- CS-0298904
- ethyl 7-(2-thienyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
- AKOS000310220
- EN300-229595
- ethyl 7-thiophen-2-ylpyrazolo[1,5-a]pyrimidine-3-carboxylate
- STK349630
- 828279-28-3
- ethyl7-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
- ethyl 7-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
- MDL： MFCD04969871
- Inchi： 1S/C13H11N3O2S/c1-2-18-13(17)9-8-15-16-10(5-6-14-12(9)16)11-4-3-7-19-11/h3-8H,2H2,1H3
- InChI Key： FRBPUXOPVLWENE-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC=NC2=C(C(=O)OCC)C=NN21

Computed Properties

Exact Mass: 273.05719778Da
Monoisotopic Mass: 273.05719778Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 84.7Å²

ethyl 7-(thiophen-2-yl)pyrazolo1,5-apyrimidine-3-carboxylate Pricemore >>

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